Cas no 104785-55-9 (2,4-Dimethylquinoline-3-carboxylic acid)

2,4-Dimethylquinoline-3-carboxylic acid Properties

Names and Identifiers

• 2,4-Dimethylquinoline-3-carboxylic acid
• 2,4-dimethylquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 2,4-dimethyl-
• DTXSID20407158
• NCGC00332078-01
• Z94601376
• AB01325895-02
• 2,4-Dimethylquinoline-3-carboxylicacid
• CS-0308905
• AKOS009016587
• SCHEMBL10265349
• FT-0753403
• AS-64155
• SR-01000072424
• SR-01000072424-1
• SB69058
• A11857
• 104785-55-9
• EN300-13941
• SY067745
• MFCD07324847
• DB-059195
• 2,4-dimethylquinoline-3-carboxylic Acid
• +Expand

• MDL： MFCD07324847
• InChIKey： IXSPGXNTIAITRL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO2/c1-7-9-5-3-4-6-10(9)13-8(2)11(7)12(14)15/h3-6H,1-2H3,(H,14,15)
• SMILES： CC1=C(C(=NC2=CC=CC=C12)C)C(=O)O

Computed Properties

• Exact Mass: 200.0712
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 201.078978594g/mol
• Heavy Atom Count: 15
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 53.02
• Boiling Point: 354.1±37.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 167.9±26.5 °C
• Density: 1.2±0.1 g/cm3